Cas no 73422-70-5 (2-Oxazolidinone, 3-(4-hydroxyphenyl)-5-[(3-methylbutoxy)methyl]-)

• Product name: 2-Oxazolidinone, 3-(4-hydroxyphenyl)-5-[(3-methylbutoxy)methyl]-
• CAS No: 73422-70-5
• MF: C₁₅H₂₁NO₄
• MW: 279.33154
• CID: 542494
• PubChem ID: 71404216

2-Oxazolidinone, 3-(4-hydroxyphenyl)-5-[(3-methylbutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-(4-hydroxyphenyl)-5-[(3-methylbutoxy)methyl]-
• 3-(4-hydroxyphenyl)-5-(3-methylbutoxymethyl)-1,3-oxazolidin-2-one
• 73422-70-5
• DTXSID40825072
• 3-(4-Hydroxyphenyl)-5-[(3-methylbutoxy)methyl]-1,3-oxazolidin-2-one

• Inchi： InChI=1S/C15H21NO4/c1-11(2)7-8-19-10-14-9-16(15(18)20-14)12-3-5-13(17)6-4-12/h3-6,11,14,17H,7-10H2,1-2H3
• InChI Key： ZZYJPXAEWOWPAT-UHFFFAOYSA-N
• SMILES： CC(C)CCOCC1CN(C(=O)O1)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59Ų